N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide

• IUPAC Name: N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C19H22N4O3S/c1-14-8-10-15(11-9-14)27(24,25)23-19-18(20-12-5-13-26-2)21-16-6-3-4-7-17(16)22-19/h3-4,6-11H,5,12-13H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key: HTWMUNYCDCOPRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2NCCCOC
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide, also known as E-3810, is a novel small molecule inhibitor that has been developed for the treatment of cancer. The compound has shown promising results in preclinical studies and is currently in clinical trials for the treatment of various types of cancer.

Mechanism of Action

Target of Action

Quinoxaline derivatives have been reported to interact with various targets, receptors, or microorganisms .

Mode of Action

Quinoxaline derivatives are known to exhibit a wide range of biological activities, including anti-cancer, anti-microbial, anti-convulsant, anti-tuberculosis, anti-malarial, anti-leishmanial, anti-hiv, anti-inflammatory, anti-oxidant, anti-alzheimer’s, anti-diabetic, anti-covid, anti-dengue, anti-parkinsons, 5ht3 receptor antagonist, and anti-amoebiasis activities .

Biochemical Pathways

Quinoxaline derivatives have been reported to interact with various biochemical pathways, contributing to their diverse pharmacological properties .

Pharmacokinetics

The molecular weight of the compound is reported to be 372.44 , which could influence its pharmacokinetic properties.

Result of Action

Quinoxaline derivatives have been reported to exhibit a wide range of biological activities, suggesting diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide has several advantages for use in lab experiments. The compound is highly selective for VEGFR, PDGFR, and c-Kit, making it an ideal tool for studying the role of these receptors in cancer. This compound is also highly potent, allowing for the use of low concentrations in experiments. However, this compound has some limitations, including its low solubility in water and its potential toxicity in vivo.

Future Directions

There are several future directions for the study of N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide. One area of research is the combination of this compound with other anticancer agents, such as chemotherapy and immunotherapy. Another area of research is the development of new formulations of this compound to improve its solubility and bioavailability. Finally, the identification of biomarkers that predict the response to this compound treatment is an important area of research that could lead to the development of personalized cancer therapies.

Synthesis Methods

The synthesis of N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide involves several steps, including the reaction of 2,3-dichloroquinoxaline with 3-(3-methoxypropylamino)aniline, followed by the reaction of the resulting intermediate with 4-methylbenzenesulfonyl chloride. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide has been extensively studied in preclinical models of cancer, including cell lines and animal models. The compound has shown potent antitumor activity against various types of cancer, including breast, lung, colon, and pancreatic cancer. This compound has been shown to inhibit tumor growth by targeting the tumor microenvironment, including the vasculature and immune cells.